Cas no 1209560-33-7 (N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide)

• Product Name: N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide
• CAS No: 1209560-33-7
• MF: C₂₃H₃₄N₂O₂
• MW: 370.528266429901
• CID: 6090133
• PubChem ID: 45571168
• Update Time: 2025-10-16

N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-phenyloxane-4-carboxamide
• 1209560-33-7
• F5833-1105
• AKOS024521181
• VU0522769-1
• N-((1-cyclopentylpiperidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C23H34N2O2/c26-22(23(12-16-27-17-13-23)20-6-2-1-3-7-20)24-18-19-10-14-25(15-11-19)21-8-4-5-9-21/h1-3,6-7,19,21H,4-5,8-18H2,(H,24,26)
• InChI Key： ZMJALXVNUOYZRN-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NCC2CCN(C3CCCC3)CC2)=O)CC1

Computed Properties

• Exact Mass: 370.262
• Monoisotopic Mass: 370.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide

N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide: A Comprehensive Overview

N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide (CAS No. 1209560-33-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex molecular architecture, has been the subject of extensive research, particularly in the areas of pharmacology and drug development.

The chemical structure of N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide is composed of a cyclopentylpiperidine moiety linked to a phenyloxane carboxamide group. This intricate arrangement confers the compound with a range of biological activities, including potential anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have highlighted the importance of this compound in modulating various signaling pathways involved in disease processes.

One of the key areas of interest in the study of N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide is its role in inflammation. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and promoting tissue repair.

Another promising application of N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide is in pain management. Chronic pain conditions, such as neuropathic pain and osteoarthritis, are major healthcare challenges that affect millions of people worldwide. Studies have demonstrated that this compound exhibits potent analgesic properties by modulating pain signaling pathways, particularly through its interaction with opioid receptors and other pain-related targets.

In addition to its anti-inflammatory and analgesic effects, N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide has also shown promise in neuroprotection. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, potentially slowing the progression of these debilitating conditions.

The pharmacokinetic properties of N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide have been extensively investigated to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a promising candidate for further clinical development. Its oral bioavailability and stability in biological systems are key factors that contribute to its suitability for use in various formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(1-cyclopentylpiperidin-4-yl)methyl-4-phenyloxane-4-carboxamide (CAS No. 1209560-33-7) represents a promising therapeutic agent with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.